Cas no 66549-17-5 (2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid)

2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric acid is a fluorinated organic compound featuring a trifluoromethylphenyl group and a butyric acid backbone. Its structural attributes, including the electron-withdrawing trifluoromethyl group, enhance reactivity and stability, making it valuable in synthetic chemistry and pharmaceutical intermediates. The ketone and carboxylic acid functionalities provide versatile sites for further derivatization, enabling applications in drug discovery and agrochemical development. The compound's fluorinated moiety contributes to improved metabolic stability and bioavailability in bioactive molecules. Its well-defined purity and consistent performance make it suitable for research and industrial-scale synthesis, particularly in the preparation of advanced intermediates for therapeutic agents.
2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid structure
66549-17-5 structure
Product Name:2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid
CAS No:66549-17-5
MF:C12H11F3O3
MW:260.209154367447
MDL:MFCD04972251
CID:502423
PubChem ID:12449520
Update Time:2025-06-07

2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-methyl-g-oxo-3-(trifluoromethyl)-
    • 2-Methyl-4-Oxo-4-(3-Trifluoromethylphenyl)Butyric Acid
    • 2-Methyl-4-oxo-4-[3-(trifluoromethyl)phenyl]butyric acid
    • 2-METHYL-4-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]BUTANOIC ACID
    • 2-Methyl-3-(m-trifluormethylbenzoyl)propionsaeure
    • 2-methyl-3-(m-trifluoromethylbenzoyl)propionic acid
    • 3-(3-trifluoromethylbenzoyl)-2-methylpropionic acid
    • PC8904
    • SCHEMBL11151625
    • DTXSID50498756
    • FT-0641075
    • MFCD04972251
    • 2-Methyl-4-oxo-4-(3-(trifluoromethyl)phenyl)butanoicacid
    • Benzenebutanoic acid,a-methyl-g-oxo-3-(trifluoromethyl)-
    • 2-Methyl-4-oxo-4-(3-(trifluoromethyl)phenyl)butanoic acid
    • AKOS010910353
    • 2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric acid
    • A835490
    • 66549-17-5
    • F93546
    • DB-021350
    • 2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid
    • MDL： MFCD04972251
    • Inchi： 1S/C12H11F3O3/c1-7(11(17)18)5-10(16)8-3-2-4-9(6-8)12(13,14)15/h2-4,6-7H,5H2,1H3,(H,17,18)
    • InChI Key： CPFSOBKNKNLDCX-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(=C1)C(CC(C(=O)O)C)=O)(F)F

Computed Properties

  • Exact Mass: 260.06600
  • Monoisotopic Mass: 260.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.99890

2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid Security Information

2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid Suppliers

Amadis Chemical Company Limited
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(CAS:66549-17-5)2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid
Order Number:A835490
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:33
Price ($):216.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:66549-17-5)2-Methyl-4-oxo-4-(3'-trifluoromethylphenyl)butyric Acid
A835490
Purity:99%
Quantity:1g
Price ($):216.0
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